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Compound of Interest

Compound Name: tert-Butyl benzylglycinate

Cat. No.: B2734447

Essential Safety and Handling Guide for tert-
Butyl Benzylglycinate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling tert-Butyl benzylglycinate. The information is intended for
researchers, scientists, and professionals in drug development.

Disclaimer: Specific safety data for tert-Butyl benzylglycinate is not readily available. The
following recommendations are based on the hazard profiles of structurally similar compounds,
including glycine esters and tert-butylated compounds. It is crucial to consult the specific Safety
Data Sheet (SDS) provided by the supplier before handling this chemical.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is critical to ensure personnel safety.
All work with tert-Butyl benzylglycinate should be conducted in a certified chemical fume
hood.[1]
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PPE Category

Specification

Rationale

Hand Protection

Double gloving is
recommended.[1] ¢ Inner
Glove: Nitrile rubber (min. 0.1
mm thickness).[1] « Outer
Glove: Butyl rubber or
Neoprene (min. 0.3 mm
thickness).[1][2]

Provides robust protection
against potential skin irritation
or corrosion.[3][4][5] Nitrile
offers splash resistance, while
butyl rubber provides excellent
resistance to a wide range of
chemicals.[1][2]

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 standard.[1]
A face shield should be worn
over the goggles if there is a

significant risk of splashes.[6]

Protects against serious eye
irritation or damage from
splashes.[3][4][5]

Skin and Body Protection

A flame-resistant or 100%
cotton lab coat should be worn
over personal clothing.[1] For
larger quantities, a chemical-
resistant apron and sleeves
are recommended.[1] Wear
closed-toe shoes and long

pants.

Protects skin from potential

splashes and contact.[1]

Respiratory Protection

All handling should occur
within a certified chemical
fume hood to minimize
inhalation exposure.[1] If
engineering controls are
insufficient, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors is

required.[7]

May cause respiratory
irritation.[3][4]

Hazard Summary

The following table summarizes the potential hazards associated with tert-Butyl

benzylglycinate, based on data from similar compounds.
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Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[4][8]

Causes skin irritation.[3][4] Direct contact may

Skin Corrosion/Irritation )
cause chemical burns.[5]

Causes serious eye irritation.[3][4] Direct

Serious Eye Damage/Irritation
contact can cause severe eye damage.[5]

Respiratory Irritation May cause respiratory irritation.[3][4]

May be a flammable liquid and vapor.[7][9] Keep

Flammabilit
Y away from heat, sparks, and open flames.[9]

Operational Plan

Adherence to the following step-by-step procedures is essential for the safe handling of tert-

Butyl benzylglycinate.
e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[3]
o Confirm that the chemical fume hood is functioning correctly.

o Put on all required PPE as detailed in the table above before entering the designated work

area.[1]
o Inspect gloves for any signs of degradation or punctures before use.
e Handling the Chemical:

o Conduct all manipulations of tert-Butyl benzylglycinate inside a certified chemical fume
hood.[1]

o Ground all transfer equipment to prevent electrostatic discharge.[9]
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[e]

Use non-sparking tools.

o

Keep the container tightly closed when not in use.[3]

[¢]

Avoid contact with skin, eyes, and clothing.[3][10]

[¢]

Avoid inhalation of vapors or mists.[3]

[e]

Wash hands thoroughly after handling.[3][4]

e In Case of a Spill:

Evacuate the area and alert others.

[e]

o Remove all sources of ignition.[9]
o Ventilate the area.

o For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and
place it in a suitable, sealed container for disposal.

o For large spills, contain the spill and prevent it from entering drains.[9] Pump the material
into a container for disposal.[9]

o Clean the contaminated area thoroughly with appropriate cleaning agents.[9]
Disposal Plan
All waste containing tert-Butyl benzylglycinate must be treated as hazardous waste.

o Chemical Waste: Collect all residual chemical and contaminated materials in a clearly
labeled, sealed, and compatible waste container.[1] Do not mix with other waste.

o Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a
designated hazardous waste container.[1]

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[1][3]
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Safe Handling Workflow

Workflow for Safe Handling of tert-Butyl Benzylglycinate
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Caption: Workflow for the safe handling of tert-Butyl benzylglycinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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